Cas no 904524-24-9 (2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-phenylethyl)acetamide
• CAS No: 904524-24-9
• MF: C₂₀H₁₈ClN₃O₃
• MW: 383.828223705292
• CID: 6431512
• PubChem ID: 16017755
• Update Time: 2025-06-12

2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-phenylethyl)acetamide
• 2-[4-(3-chlorophenyl)-2,3-dioxopyrazin-1-yl]-N-(2-phenylethyl)acetamide
• 2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-phenethylacetamide
• NCGC00121104-01
• CHEMBL1483603
• VU0626464-1
• HMS1860D09
• E209-0890
• AKOS001913192
• 904524-24-9
• F3407-2319

• Inchi： 1S/C20H18ClN3O3/c21-16-7-4-8-17(13-16)24-12-11-23(19(26)20(24)27)14-18(25)22-10-9-15-5-2-1-3-6-15/h1-8,11-13H,9-10,14H2,(H,22,25)
• InChI Key： RSJJLZXIQRZPBM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=CN(C(C1=O)=O)CC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 383.1036691g/mol
• Monoisotopic Mass: 383.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-phenylethyl)acetamide

Introduction to 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-phenylethyl)acetamide (CAS No. 904524-24-9)

2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-phenylethyl)acetamide, identified by the CAS number 904524-24-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a sophisticated heterocyclic structure that integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and medicinal chemistry. The presence of a dioxo-pyrazinone core fused with a chlorophenyl group and an N-(2-phenylethyl)acetamide moiety suggests potential biological activity and unique chemical reactivity.

The dioxo-pyrazinone scaffold, characterized by its oxygen-rich structure and conjugated system, has been extensively studied for its role in modulating various biological pathways. Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such scaffolds in designing molecules with enhanced binding affinity and selectivity. The 3-chlorophenyl substituent introduces electrophilic properties that can facilitate further functionalization, while the N-(2-phenylethyl)acetamide group contributes to hydrophobic interactions and potential metabolic stability.

In the context of modern drug development, this compound aligns with the growing trend toward multi-target-directed ligands (MTDLs). The structural features of 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-phenylethyl)acetamide suggest it may exhibit activity against multiple targets simultaneously. For instance, the pyrazinone core has been associated with anti-inflammatory, antioxidant, and antimicrobial properties, while the amide functionality is often involved in receptor interactions. Such characteristics make it an attractive candidate for further exploration in therapeutic areas such as oncology, neurology, and infectious diseases.

Recent studies have demonstrated that derivatives of pyrazinone derivatives exhibit significant pharmacological effects. A notable example is the use of similar scaffolds in the development of kinase inhibitors, where the ability to modulate protein-protein interactions is crucial. The chlorophenyl group in this compound may enhance binding to specific enzymes by introducing hydrophobic interactions or by participating in π-stacking interactions with aromatic residues in protein targets. Additionally, the dioxo-pyrazinone ring can engage in hydrogen bonding networks with polar residues in biological macromolecules, improving overall binding affinity.

The synthesis of 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-phenylethyl)acetamide involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps typically include condensation reactions to form the pyrazinone core followed by functionalization at the 3-position with a chlorophenyl group. The introduction of the acetamide moiety at the nitrogen position often requires nucleophilic substitution or condensation reactions under controlled conditions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions can be employed to achieve high yields and regioselectivity.

The chemical stability and solubility profile of this compound are critical factors that influence its suitability for further development. The presence of multiple heteroatoms (nitrogen and oxygen) suggests potential hydrogen bonding capabilities both within the molecule and with its environment. This can be advantageous for improving solubility in biological media while maintaining structural integrity under physiological conditions. Furthermore, the electronic distribution across the molecule can be fine-tuned through substituent effects at various positions, allowing for optimization of pharmacokinetic properties.

In vitro studies have begun to explore the potential biological activity of CAS No 904524-24-9. Preliminary assays suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. For example, its structure resembles known bioactive molecules that target pathways involved in inflammation or cell proliferation. While these findings are preliminary and require further validation through more comprehensive testing protocols (e.g., high-throughput screening), they underscore its potential as a lead compound for medicinal chemistry programs.

The integration of computational tools into drug discovery workflows has accelerated interest in molecules like 2-4-(3-chlorophenyl)-2,3-dioxo-1...tetrahydropyrazin-1-N-(...)acetamide (CAS No 904524²⁴). Molecular docking simulations can predict binding modes and affinities with high accuracy when combined with experimentally derived data sets from related compounds. These virtual screening approaches allow researchers to prioritize candidates based on their predicted interaction profiles before committing resources to labor-intensive experimental validation processes.

The future direction for research involving this compound will likely involve expanding synthetic libraries through diversification strategies such as halogen exchange reactions or introducing additional functional groups at strategic positions within its framework. Additionally exploring derivatives that enhance bioavailability while maintaining efficacy will be essential steps toward developing viable therapeutic agents from this promising scaffold family.